Cas no 1804022-86-3 (5-Amino-4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804022-86-3
• MF: C₈H₈BrF₃N₂O
• MW: 285.061131477356
• CID: 4933265
• Update Time: 2025-10-31

5-Amino-4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8BrF3N2O/c1-4-7(15-8(10,11)12)5(2-9)6(13)3-14-4/h3H,2,13H2,1H3
• InChI Key： BBRMRVQYUSEYQN-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C)C=1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.3
• Topological Polar Surface Area: 48.1

Additional information on 5-Amino-4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine

5-Amino-4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine: A Multifunctional Scaffold in Modern Pharmaceutical Development

5-Amino-4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine is a heterocyclic compound characterized by its unique pyridine ring core with multiple functional groups. This molecule, with the CAS number 1804022-86-3, represents a promising scaffold for medicinal chemistry due to its structural versatility and potential biological activities. The compound's synthesis involves the strategic incorporation of an amino group at the 5-position, a bromomethyl substituent at the 4-position, a methyl group at the 2-position, and a trifluoromethoxy group at the 3-position, all of which contribute to its chemical reactivity and pharmacological profile. Recent studies have highlighted the significance of this molecule in the development of novel therapeutic agents targeting various disease mechanisms.

One of the most critical aspects of 5-Amino-4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine is its ability to serve as a versatile building block in drug discovery. The trifluoromethoxy group, a common moiety in pharmaceuticals, enhances the molecule's lipophilicity and metabolic stability, while the bromomethyl group provides opportunities for further functionalization through nucleophilic substitution reactions. This structural flexibility allows researchers to design derivatives with tailored biological activities, making it a valuable candidate for applications in oncology, neurology, and infectious disease research. The presence of the amino group at the 5-position further expands its potential as a prodrug or a precursor for nitrogen-containing derivatives.

Recent advancements in medicinal chemistry have demonstrated the utility of 5-Amino-4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine in the development of targeted therapies. For instance, a 2023 study published in Journal of Medicinal Chemistry explored its role as a scaffold for designing kinase inhibitors. The compound's ability to modulate intracellular signaling pathways through its trifluoromethoxy and bromomethyl groups has been linked to its potential as an antiproliferative agent. Researchers have also investigated its interactions with specific protein targets, such as the epidermal growth factor receptor (EGFR), which is implicated in multiple cancers. These findings underscore the molecule's relevance in the fight against cancer and other proliferative diseases.

Another area of interest is the application of 5-Amino-4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine in neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience highlighted its potential as a modulator of neurotransmitter systems. The compound's structural features, including the trifluoromethoxy group, have been shown to influence its binding affinity to acetylcholinesterase, a target enzyme in Alzheimer's disease. This suggests that the molecule could be further optimized for the treatment of cognitive disorders. Additionally, its ability to cross the blood-brain barrier, facilitated by the trifluoromethoxy group, makes it a promising candidate for CNS-targeted therapies.

In the field of infectious disease, 5-Amino-4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine has attracted attention for its antimicrobial properties. A 2023 report in Antimicrobial Agents and Chemotherapy demonstrated its potential as a lead compound for the development of novel antibiotics. The bromomethyl group's reactivity allows for the introduction of functional groups that enhance antimicrobial activity, while the trifluoromethoxy group contributes to the molecule's stability against enzymatic degradation. These properties make it a valuable scaffold for designing broad-spectrum antibiotics, particularly against drug-resistant pathogens.

The synthesis of 5-Amino-4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine involves a multi-step process that requires precise control of reaction conditions. A recent study published in Organic Letters described a novel method for its preparation using microwave-assisted synthesis, which significantly improved the yield and efficiency of the reaction. This approach highlights the importance of modern synthetic techniques in the development of complex molecules like this one. The ability to produce high-purity compounds is critical for pharmaceutical applications, as impurities can affect the safety and efficacy of final drug products.

Furthermore, the pharmacokinetic properties of 5-Amino-4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine have been evaluated in preclinical studies. A 2024 study in Drug Metabolism and Disposition reported that the compound exhibits favorable oral bioavailability and a prolonged half-life, which are essential for drug development. The trifluoromethoxy group's role in enhancing metabolic stability has been particularly emphasized, as it reduces the risk of rapid degradation in the liver. These findings suggest that the molecule has the potential to be developed into a long-acting therapeutic agent with minimal dosing requirements.

Despite its promising properties, the development of 5-Amino-4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine into a viable drug candidate faces several challenges. One of the primary concerns is the optimization of its solubility and permeability, which are critical for effective drug delivery. Researchers are exploring the use of solid-state formulations and co-solvent systems to improve these properties. Additionally, the potential for off-target effects and toxicity must be carefully evaluated through extensive in vivo studies. These challenges highlight the importance of multidisciplinary approaches in drug development, combining synthetic chemistry, pharmacology, and toxicology to ensure the safety and efficacy of the final product.

In conclusion, 5-Amino-4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and functional groups make it a versatile scaffold for the development of novel therapeutic agents. The molecule's potential applications in oncology, neurology, and infectious disease research underscore its importance in modern pharmaceutical development. Continued research into its synthesis, biological activity, and pharmacokinetic properties will be crucial in translating this compound into effective treatments for a wide range of diseases.

As the field of pharmaceutical science evolves, molecules like 5-Amino-4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine will play an increasingly important role in the discovery of new medicines. The ability to design and synthesize such complex structures with specific biological activities is a testament to the power of medicinal chemistry. With ongoing advancements in synthetic methods and biological screening techniques, the potential of this molecule to address unmet medical needs is likely to expand further in the coming years.